Dioxosilane;oxomagnesium;hydrate

• CAS No.: 14807-96-6
• Product Name: Dioxosilane;oxomagnesium;hydrate
• Molecular Formula: Mg3(OH)2Si4O10; Mg3(Si4O10)(OH)2; H2Mg3O12Si4
• Molecular Weight: 379.27 g/mol
• IUPAC Name: dioxosilane;oxomagnesium;hydrate
• Standard InChI: InChI=1S/3Mg.4O2Si.H2O.3O/c;;;4*1-3-2;;;;/h;;;;;;;1H2
• Standard InChIKey: FPAFDBFIGPHWGO-UHFFFAOYSA-N
• Impurities: Impurities: dolomite; calcite; iron oxide; carbon; quartz; and manganese oxide; Tremolite; Commercial talc often contains other mineral contaminants including crystalline silica as well as amphibole and serpentine forms of asbestos... The upstate New York mines are contaminated with tremolite and anthophyllite. Vermont ... mining ore deposits /are/ without significant asbestos and crystalline silica contamination
• SMILES: O.O=[Mg].O=[Mg].O=[Mg].O=[Si]=O.O=[Si]=O.O=[Si]=O.O=[Si]=O
• Canonical SMILES: O[Si](=O)[O-].O[Si](=O)[O-].[O-][Si](=O)[O-].[O-][Si](=O)[O-].[Mg+2].[Mg+2].[Mg+2]
• Colorform: White to grayish-white, very fine crystalline powder; Apple-green powder; luster pearly or greasy; feel greasy; White powder.; A layered, hydrated magnesium silicate; Mono- or triclinic ... Pale-green to dark-green or greenish-gray; also white, silvery-white, grey, brownish; translucent; pearly, greasy or dull ... Commonly thin tabular crystals, up to 1 cm in width. Usually massive, fine-grained, compact; also as foliated or fibrous masses or in globular stellate groups
• Density: 2.7 to 2.8 (NTP, 1992); 2.58-3.83; 2.7 g/cm³; 2.70-2.80
• Melting Point: 1700 to 1800 °F (NTP, 1992); 900-1000 °C; 1700-1800°F; 1652°F to 1832°F
• Physical Description: Talc is an odorless white to grayish-white very fine crystalline powder (unctuous). Readily adheres to the skin. Nonflammable, noncombustible, and nontoxic.; DryPowder; DryPowder, Liquid; DryPowder, WetSolid; OtherSolid; PelletsLargeCrystals; PelletsLargeCrystals, OtherSolid; WetSolid, Liquid; WHITE POWDER.; Odorless, white powder.
• Description: Talc is an odorless white to grayish-white very fine crystalline powder (unctuous). Readily adheres to the skin. Nonflammable, noncombustible, and nontoxic.; Finely powdered native hydrous magnesium silicate. It is used as a dusting powder, either alone or with starch or boric acid, for medicinal and toilet preparations. It is also an excipient and filler for pills, tablets, and for dusting tablet molds. (From Merck Index, 11th ed)
• Shelf Life: High resistance to acids, alkalies and heat.
• Solubility: less than 1 mg/mL at 70° F (NTP, 1992); Insol in water, cold acids or in alkalies; Sparingly soluble in acetone, slightly soluble in methanol and isopropyl acetate, very slightly soluble in ethanol, practically insoluble in octanol, and insoluble in water.; Solubility in water: none; Insoluble
• Synonyms: steatite; steatite (Mg3H2(SiO3)4)
• Vapor Pressure: 0 mm Hg at 68 °F Essentially (NTP, 1992); 0 mmHg (approx)
• PubChem Compound: 16211421
• Last Modified: Dec 23 2021